Cas no 87743-18-8 ( )

• Product Name: &nbsp
• CAS No: 87743-18-8
• MF: C₆H₁₀N₄O₆S₃
• MW: 330.361796855927
• CID: 992832
• PubChem ID: 230714
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-aminobenzene-1,3,5-trisulfonamide
• NSC25857
• SCHEMBL14286193
• BDBM26616
• NCGC00013321-02
• Compound 25857
• NSC-25857
• NCI25857
• 87743-18-8
• NCIStruc1_001053
• NCGC00013321
• DTXSID20282442
• NCGC00096438-01
• CHEMBL1491675
• NCI60_002070
• NCIStruc2_001270
• CCG-36694
• 2-amino-1,3,5-benzenetrisulfonamide
• DS-008741
•  

• Inchi： 1S/C6H10N4O6S3/c7-6-4(18(9,13)14)1-3(17(8,11)12)2-5(6)19(10,15)16/h1-2H,7H2,(H2,8,11,12)(H2,9,13,14)(H2,10,15,16)
• InChI Key： JVSIPBVRSZVDHF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1N)S(N)(=O)=O)S(N)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 329.97624757g/mol
• Monoisotopic Mass: 329.97624757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 232Ų